BENGHE Validation & Comparative

Check Availability & Pricing

Structure-activity relationship (SAR) studies of
trifluoromethylpyridine derivatives

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-Methyl-2-
Compound Name:
(trifluoromethyl)pyridine

Cat. No.: B1316942

Antiviral Trifluoromethylpyridine Piperazine
Derivatives

A series of novel trifluoromethylpyridine piperazine derivatives have been synthesized and
evaluated for their antiviral activity against plant viruses, specifically Tobacco Mosaic Virus
(TMV) and Cucumber Mosaic Virus (CMV).[4] The general structure involves a
trifluoromethylpyridine core linked to a piperazine moiety, which is further substituted with
various R groups.

Data Presentation

Inactivation Curative Activity

Compound ID R Group Activity vs. TMV vs. TMV (EC50,
(%) Hg/mL)[4]

Al 2-fluorobenzyl 75.4 102.3

A2 3-fluorobenzyl 72.1 115.8

A3 4-fluorobenzyl 78.9 95.4

Al7 benzene Not specified 86.1

NNM (Ningnanmycin) (Reference) 60.1 131.7
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Key SAR Insights:

e The introduction of a benzyl group at the piperazine nitrogen generally leads to good antiviral
activity.

e Compound Al17, with an unsubstituted benzene ring, exhibited the highest curative activity
against TMV, superior to the commercial agent Ningnanmycin.[4]

e The position of the fluorine substituent on the benzyl ring influences activity, with the 4-fluoro
substitution (A3) showing the best balance of inactivation and curative effects among the
tested fluoro-derivatives.

Experimental Protocols

Antiviral Activity Assay (Whole Plant Method):
¢ Virus Inoculation: The leaves of Nicotiana tabacum L. were inoculated with TMV.

o Compound Application: The test compounds were dissolved in DMSO and diluted with
distilled water to the desired concentration. The solutions were then sprayed onto the leaves
of the inoculated plants.

 Inactivation Activity: The virus was mixed with the compound solution before inoculation. The
inactivation activity was calculated based on the reduction in the number of local lesions
compared to the control.

o Curative Activity: The compound solutions were sprayed onto the leaves after virus
inoculation. The curative activity was assessed by the reduction in lesion numbers.

o Data Analysis: The EC50 values were calculated using probit analysis.

Signaling Pathway

The antiviral mechanism of these compounds is proposed to involve the induction of Systemic
Acquired Resistance (SAR) in plants. This is a signaling pathway that enhances the plant's
defense mechanisms against a broad spectrum of pathogens.
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SAR Induction

Trifluoromethylpyridine Derivative Binds to Plant Cell Receptor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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